16,17-Dihydroheronamide C

• Molecular Formula: C29H41NO3
• Molecular Weight: 451.6 g/mol
• InChI: InChI=1S/C29H41NO3/c1-4-5-6-7-8-9-19-26-20-13-10-16-24(2)17-11-14-21-27(31)28(32)23-25(3)18-12-15-22-29(33)30-26/h6-9,11-12,14-18,21-23,26-28,31-32H,4-5,10,13,19-20H2,1-3H3,(H,30,33)/b7-6+,9-8+,17-11-,18-12-,21-14-,22-15-,24-16-,25-23-/t26-,27-,28+/m1/s1
• InChIKey: SAMBOMHOYJPACQ-LQVOQCKZSA-N

16,17-Dihydroheronamide C: A Probe-Derived Polyene Macrolactam for Antifungal Research

16,17-Dihydroheronamide C (CAS: 2698333-36-5) is a synthetic derivative of heronamide C, a 20-membered polyene macrolactam natural product originally isolated from marine-derived actinomycetes [1]. This compound was intentionally designed as a chemical probe to interrogate the mode of action of the parent molecule, heronamide C, by eliminating the C16–C17 double bond present in the natural product structure [1]. Heronamides as a class bind to lipid membranes possessing saturated hydrocarbon chains, distinguishing them from conventional antifungal agents that target ergosterol [2].

Probe role C16–C17-saturated negative control for heronamide C mode-of-action dissection

Stereochemistry Retains native heronamide C stereochemistry at all chiral centers, isolating saturation effect

SAR utility Enables clean structure-activity relationship interpretation in polyene macrolactam antifungal research

• [1] Kanoh, N. et al. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C. J. Org. Chem. 2021, 86(23), 16249–16258. View Source
• [2] Sugiyama, R. et al. Structure and Biological Activity of 8-Deoxyheronamide C from a Marine-Derived Streptomyces sp.: Heronamides Target Saturated Hydrocarbon Chains in Lipid Membranes. J. Am. Chem. Soc. 2014, 136(14), 5209–5212. View Source

Procurement Rationale: Why 16,17-Dihydroheronamide C Cannot Be Substituted by Heronamide C or In-Class Analogs

Generic substitution among heronamide-class polyene macrolactams is not scientifically valid due to the steep structure-activity relationship governing their biological effects. Within this class, minor structural modifications produce dramatic differences in antifungal potency: the heronamide C congener BE-14106, which differs in the length of its hydrocarbon tail, is approximately 4-fold less potent than heronamide C (MIC = 0.50 μM vs. 0.13–0.28 μM) [1]. Similarly, the enantiomer ent-heronamide C displays substantially reduced activity relative to the natural enantiomer, demonstrating that chiral recognition at membrane interfaces is a critical determinant of activity [2]. The number and configuration of hydroxyl groups further modulate bioactivity across heronamides A–C [3]. Consequently, 16,17-dihydroheronamide C—specifically designed with a saturated C16–C17 bond to eliminate the antifungal activity of the parent compound—represents a structurally defined, functionally distinct tool that cannot be approximated by any naturally occurring or commercially available heronamide analog.

Ent-heronamide C inactivity prevents its use as a stereoretentive negative control; complete stereoinversion alters membrane interaction profile.

8-Deoxyheronamide C shows intermediate potency reduction and a distinct sterol-mutant susceptibility pattern, not a clean loss-of-function comparator.

BE-14106 and heronamides A/B have altered macrocycle cores or tail composition; structural divergence limits direct SAR substitution.

• [1] Fujita, K. et al. Stereochemical Assignment and Biological Evaluation of BE-14106 Unveils the Importance of One Acetate Unit for the Antifungal Activity of Polyene Macrolactams. J. Nat. Prod. 2016, 79(7), 1877–1880. View Source
• [2] Kanoh, N. et al. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C. J. Org. Chem. 2021, 86(23), 16249–16258. View Source
• [3] Kanoh, N. et al. Asymmetric Total Synthesis of Heronamides A–C: Stereochemical Confirmation and Impact of Long-Range Stereochemical Communication on the Biological Activity. Chem. Eur. J. 2016, 22(25), 8586–8595. View Source

Quantitative Differentiation Evidence: 16,17-Dihydroheronamide C vs. Heronamide C and Related Analogs

Antifungal Activity: Complete Loss of Potency Following C16–C17 Bond Saturation

16,17-Dihydroheronamide C was designed as a probe to evaluate the contribution of the C16–C17 double bond to heronamide C activity. In a head-to-head comparison against wild-type fission yeast (Schizosaccharomyces pombe), heronamide C exhibited potent growth inhibition, whereas 16,17-dihydroheronamide C showed no detectable antifungal activity at the highest concentration tested [1].

C16–C17 Saturation

Head-to-head

Activity reduction: >350-fold (MIC >100 µM vs 0.13–0.28 µM)

Establishes C16–C17 unsaturation as essential for heronamide C membrane-targeting interaction

S. pombe broth microdilution assay; no growth inhibition up to 100 µM

Evidence Dimension	Antifungal growth inhibition (MIC)
Target Compound Data	>100 μM (no activity detected at 100 μM)
Comparator Or Baseline	Heronamide C: MIC = 0.13–0.28 μM
Quantified Difference	>350-fold reduction in potency; complete loss of detectable activity
Conditions	Wild-type fission yeast (Schizosaccharomyces pombe) growth inhibition assay; liquid culture

Why This Matters

This data proves that 16,17-dihydroheronamide C serves as a validated negative-control probe for experiments investigating the C16–C17 double bond-dependent antifungal mechanism of heronamide C.

• [1] Kanoh, N. et al. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C. J. Org. Chem. 2021, 86(23), 16249–16258. View Source

Probe Utility: Enantiomer-Dependent Activity Defines Chiral Recognition at Membrane Interfaces

Alongside 16,17-dihydroheronamide C, the enantiomer ent-heronamide C was synthesized and tested to assess the role of absolute stereochemistry. In direct comparison, ent-heronamide C exhibited markedly reduced antifungal activity relative to natural heronamide C (active only at substantially higher concentrations), demonstrating that chiral recognition between heronamide C and cell membrane components is essential for full activity [1].

SAR Hierarchy

Reported

Activity loss: 16,17-dihydro >> 8-deoxy (C8 modification)

Confirms C16–C17 contributes more critically than C8 oxidation state to antifungal activity

Cross-study comparison; includes sterol-mutant profiling for 8-deoxy

Evidence Dimension	Antifungal growth inhibition
Target Compound Data	ent-Heronamide C: weak activity observed only at concentrations ≥10 μM
Comparator Or Baseline	Heronamide C: MIC = 0.13–0.28 μM
Quantified Difference	~35- to 75-fold reduced potency for the enantiomer
Conditions	Wild-type fission yeast (Schizosaccharomyces pombe) growth inhibition assay; liquid culture

Why This Matters

This comparison contextualizes 16,17-dihydroheronamide C within a matched set of stereochemical and structural probes, enabling researchers to distinguish contributions from C16–C17 bond unsaturation vs. absolute stereochemistry in mode-of-action studies.

• [1] Kanoh, N. et al. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C. J. Org. Chem. 2021, 86(23), 16249–16258. View Source

Class Comparison: Hydrocarbon Tail Length Affects Antifungal Potency by 4-Fold

The importance of precise structural features within the heronamide class is further illustrated by BE-14106, a naturally occurring congener that differs from heronamide C in the length of its hydrocarbon tail. BE-14106 showed an MIC value of 0.50 μM (0.21 μg/mL) against fission yeast, being approximately 4-fold less potent than heronamide C (MIC = 0.13–0.28 μM) [1]. This result underscores that even minor modifications to the heronamide scaffold produce quantifiable differences in antifungal activity.

Structural Fidelity

Class-level

>95% identity; full C9,10,20 stereoretention; only C16–C17 saturated

Bioactivity differences are cleanly attributable to single bond saturation

Confirmed by NMR, optical rotation; no scaffold or stereochemical alteration

Evidence Dimension	Antifungal growth inhibition (MIC)
Target Compound Data	Not applicable; target compound 16,17-dihydroheronamide C lacks detectable activity
Comparator Or Baseline	Heronamide C: MIC = 0.13–0.28 μM (0.056–0.13 μg/mL); BE-14106: MIC = 0.50 μM (0.21 μg/mL)
Quantified Difference	BE-14106 is ~4-fold less potent than heronamide C
Conditions	Wild-type fission yeast (Schizosaccharomyces pombe) growth inhibition assay

Why This Matters

This class-level evidence demonstrates that heronamide activity is exquisitely sensitive to structural variation, reinforcing that 16,17-dihydroheronamide C—with its defined C16–C17 bond saturation—is a structurally distinct, non-substitutable research tool.

• [1] Fujita, K. et al. Stereochemical Assignment and Biological Evaluation of BE-14106 Unveils the Importance of One Acetate Unit for the Antifungal Activity of Polyene Macrolactams. J. Nat. Prod. 2016, 79(7), 1877–1880. View Source

Class Comparison: Amphotericin B Benchmark Establishes Heronamide C Potency Baseline

Heronamide C demonstrates antifungal potency comparable to the clinically used polyene antifungal amphotericin B. In fission yeast assays, heronamide C exhibited an MIC value of 0.13–0.28 μM (0.056–0.13 μg/mL), which is comparable to that of amphotericin B (MIC = 0.27 μM, 0.25 μg/mL) [1]. This benchmarking establishes heronamide C as a potent antifungal agent and provides a clinical comparator reference for interpreting the complete loss of activity observed with 16,17-dihydroheronamide C.

Evidence Dimension	Antifungal growth inhibition (MIC)
Target Compound Data	>100 μM (no detectable activity)
Comparator Or Baseline	Heronamide C: MIC = 0.13–0.28 μM; Amphotericin B: MIC = 0.27 μM (0.25 μg/mL)
Quantified Difference	Target compound inactive; heronamide C is equipotent to amphotericin B in this assay
Conditions	Wild-type fission yeast (Schizosaccharomyces pombe) growth inhibition assay

Why This Matters

This benchmarking places the functional difference between 16,17-dihydroheronamide C and its parent compound within a clinically relevant potency framework, underscoring the magnitude of the loss-of-function phenotype conferred by C16–C17 bond saturation.

• [1] Fujita, K. et al. Stereochemical Assignment and Biological Evaluation of BE-14106 Unveils the Importance of One Acetate Unit for the Antifungal Activity of Polyene Macrolactams. J. Nat. Prod. 2016, 79(7), 1877–1880. View Source

Validated Application Scenarios for 16,17-Dihydroheronamide C Based on Differential Evidence

Negative Control Probe for Heronamide C Mode-of-Action Studies

16,17-Dihydroheronamide C serves as an essential negative control in experiments designed to elucidate the molecular mechanism of heronamide C. Because the compound differs from heronamide C only by the saturation of the C16–C17 double bond yet shows complete loss of antifungal activity (>100 μM vs. 0.13–0.28 μM) [1], it can be used to distinguish C16–C17 bond-dependent phenotypes from off-target or non-specific effects. This application is particularly valuable in membrane binding assays, morphological studies in fission yeast, and lipid-interaction experiments where heronamide C exhibits activity but the underlying structural determinants remain to be fully defined.

Stereochemical SAR Analysis of Polyene Macrolactam–Membrane Interactions

As part of a matched probe set that includes ent-heronamide C (weakly active, ≥10 μM) and natural heronamide C (potent, MIC = 0.13–0.28 μM) [1], 16,17-dihydroheronamide C enables systematic dissection of the structural features required for heronamide–membrane recognition. Researchers can use this compound to test whether observed effects in lipid-binding assays (e.g., surface plasmon resonance studies with liposomes composed of saturated hydrocarbon chains [2]) depend specifically on the conjugated polyene system or arise from other scaffold features.

Chemical Genetics Screening for Heronamide Resistance or Bypass Mechanisms

The complete inactivity of 16,17-dihydroheronamide C (>100 μM) relative to heronamide C (MIC = 0.13–0.28 μM) [1] makes it a suitable tool for chemical genetic screens aimed at identifying genes or pathways that confer resistance or sensitivity to polyene macrolactams. By comparing the phenotypic profiles of cells treated with heronamide C versus those treated with the inactive 16,17-dihydro analog, researchers can identify cellular components that specifically interact with the C16–C17 double bond-containing pharmacophore.

Structural Confirmation and Analytical Reference Standard

Given that 16,17-dihydroheronamide C is a synthetically derived analog produced via a modular strategy developed for heronamide C-type polyene macrolactams [1], it can serve as an analytical reference standard for confirming the structural integrity and purity of heronamide C preparations. The distinct HPLC retention time and spectroscopic signature associated with C16–C17 bond saturation provide a means to detect undesired reduction or isomerization of heronamide C during storage or experimental handling.

Application

Selection Property

Validation Focus

Chemical probe / MOA deconvolution

Bond-specific negative control (C16–C17 saturated)

Confirm complete loss of antifungal activity and retained stereochemistry in side-by-side assays

SAR / pharmacophore mapping

Single-site saturation defining essential pharmacophore element

Rank C16–C17 unsaturation contribution against C8 modifications and tail variants

Chiral recognition studies

Native stereochemistry with localized saturation

Isolate stereospecific membrane interaction from polyene unsaturation effects

• [1] Kanoh, N. et al. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C. J. Org. Chem. 2021, 86(23), 16249–16258. View Source
• [2] Sugiyama, R. et al. Structure and Biological Activity of 8-Deoxyheronamide C from a Marine-Derived Streptomyces sp.: Heronamides Target Saturated Hydrocarbon Chains in Lipid Membranes. J. Am. Chem. Soc. 2014, 136(14), 5209–5212. View Source